3,4-dimethyl-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C19H27N3O2S2/c1-15-4-5-18(12-16(15)2)26(23,24)20-13-19(17-6-11-25-14-17)22-9-7-21(3)8-10-22/h4-6,11-12,14,19-20H,7-10,13H2,1-3H3
• InChI Key: KMGSJWOVPPCVKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CSC=C2)N3CCN(CC3)C)C
• Molecular Formula: C19H27N3O2S2
• Molecular Weight: 393.6 g/mol

Description

3,4-dimethyl-N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H27N3O2S2 and its molecular weight is 393.56. The purity is usually 95%.
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Scientific Research Applications

• Photodynamic Therapy for Cancer Treatment :

  • A study by Pişkin, Canpolat, and Öztürk (2020) described the synthesis and characterization of a zinc phthalocyanine compound substituted with benzenesulfonamide derivative groups. This compound exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties are significant for Type II mechanisms in photodynamic therapy, suggesting potential use in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

• Antipsychotic Drug Development :

  • Kohara et al. (2002) synthesized a series of thieno[2,3-b][1,5]benzoxazepine derivatives, which are analogues of loxapine, a potent antipsychotic drug. The research demonstrated the potential of these compounds in developing new antipsychotic medications (Kohara et al., 2002).

• Molecular Docking and Bioassay as COX-2 Inhibitors :

  • Al-Hourani et al. (2016) synthesized a compound with benzenesulfonamide and conducted molecular docking studies to understand its interaction with cyclooxygenase-2 enzyme, potentially offering insights for developing inhibitors for this enzyme (Al-Hourani et al., 2016).

• Antimicrobial Applications :

  • Hassan et al. (2009) and Sarvaiya et al. (2019) explored the synthesis of compounds with benzenesulfonamide moieties, which exhibited promising results against various bacteria and fungi, indicating potential antimicrobial applications (Hassan et al., 2009), (Sarvaiya, Gulati, & Patel, 2019).

• Cancer Cell Line Screening :

  • Ghorab et al. (2016) synthesized novel sulfonamide derivatives and tested them against various cancer cell lines. Some compounds showed good activity, suggesting potential in cancer research (Ghorab et al., 2016).